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Compound of Interest

Compound Name: L-Azetidine-2-carboxylic Acid-d4
Cat. No.: B1156850
Get Quote
\ J

Executive Summary & Operational Directive

L-Azetidine-2-carboxylic Acid-d4 (Aze-d4) is a deuterated cyclic non-protein amino acid used
primarily as an internal standard in mass spectrometry and NMR proteomics. While valuable for
guantification, it poses specific biological hazards due to its structural mimicry of L-proline.

Core Safety Directive: Unlike standard amino acids, Aze-d4 must NEVER be disposed of via
sanitary sewer systems. Its mechanism of toxicity—misincorporation into proteins—requires
that all waste be managed through high-temperature incineration to ensure complete
destruction of the azetidine ring.

Chemical Profile & Hazard Characterization

To ensure safe handling, operators must understand the physicochemical properties and
biological risks associated with this compound.

Table 1: Physicochemical & Hazard Profile
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Property

Specification

Operational Implication

Compound Name

L-Azetidine-2-carboxylic Acid-
d4

Deuterated internal standard

CAS Number

2133-34-8 (Unlabeled parent)

Use parent CAS for most

regulatory lookups

Molecular Weight

~105.13 g/mol (d4 labeled)

Heavier than parent (101.10
g/mol )

Physical State

Crystalline Solid (White/Off-
white)

Risk of dust generation;

inhalation hazard

Solubility

Water, DMSO, Methanol

Highly mobile in aqueous

environments

Toxicity Class

Teratogen / Proteotoxin

Causes protein misfolding;

reproductive hazard

RCRA Status

Not P/U-Listed; Characteristic
Waste

Manage as Hazardous

Organic Waste

The Mechanism of Toxicity (Why Disposal Matters)

Standard amino acids are generally benign. However, Aze-d4 acts as a toxic analogue of L-

proline. It is charged onto tRNA by prolyl-tRNA synthetase and incorporated into nascent

polypeptide chains.

o Consequence: The 4-membered azetidine ring alters the bond angles of the peptide

backbone compared to the 5-membered proline ring. This destabilizes tertiary protein

structures, leading to the accumulation of misfolded proteins and cellular stress [1].

o Environmental Impact: If released into water systems, it can affect aquatic life and vegetation

by the same mechanism.

Disposal Protocol: Step-by-Step

This protocol ensures compliance with environmental regulations (EPA/RCRA) and laboratory

safety standards.
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A. Solid Waste (Pure Substance | Expired Standards)

Applicability: Expired vials, spilled solids, or excess dry powder.
e Segregation: Do not mix with oxidizers or strong acids.[1]

e Primary Containment: Transfer the solid material into a wide-mouth high-density
polyethylene (HDPE) or glass jar.

o Note: If the original vial is intact, place the entire vial into the waste container.
o Labeling: Affix a hazardous waste label.

o Constituents: "L-Azetidine-2-carboxylic Acid-d4"

o Hazards: Check "Toxic" and "Irritant."[2]

o Disposal Method:High-Temperature Incineration. The waste management contractor must
burn the material in a chemical incinerator equipped with an afterburner and scrubber.

B. Liquid Waste (Solutions in Solvents/Buffers)

Applicability: LC-MS waste, NMR samples, stock solutions.
¢ Solvent Compatibility Check:

o Organic Solvents (MeOH, ACN): Combine with compatible organic solvent waste
(Halogenated or Non-Halogenated depending on the solvent).

o Agqueous Buffers: Do NOT pour down the sink. Collect in a dedicated "Aqueous Toxic"
waste stream.

o Deactivation (Optional but Recommended for High Concentrations):

o While incineration is preferred, trace aqueous waste can be treated as standard aqueous
chemical waste. Ensure pH is neutral (6-9) before adding to the drum to prevent
immediate reactions, but do not rely on chemical deactivation (like bleach) as the ring is
stable.
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» Container: Polyethylene carboy (safety cap required).

C. Contaminated Debris

Applicability: Weigh boats, pipette tips, gloves, bench paper.
e Collection: Place all solid debris into a clear, 6-mil polyethylene hazardous waste bag.
o Sealing: Double-bag if sharp objects (pipette tips) are present to prevent puncture.

» Classification: Label as "Solid Debris Contaminated with Toxic Organics."

Logical Disposal Workflow

The following decision tree illustrates the operational flow for disposing of Aze-d4 in various

forms.
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Identify Aze-d4 Waste

Determine Physical State

Solution Consumables

Contaminated Debris
(Gloves, Tips)

Solid / Crystalline Liquid / Solution

Loose Powder [Intact Vial

Double Bag (6-mil)
Solid Hazardous Waste

Methanol/ACN/DMSO Water/Buffer

Pack in HDPE Jar Place Vial in Lab Pack Organic Waste Stream Aqueous Toxic Stream
Label: Toxic Solid (Incineration) (NO DRAIN DISPOSAL)

High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Caption: Decision tree for the segregation and disposal of L-Azetidine-2-carboxylic Acid-d4
waste streams.

Emergency Response & Spill Management

In the event of a spill, immediate containment is necessary to prevent aerosolization.
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o PPE Required: N95 or P100 particulate respirator (if powder), nitrile gloves (double gloved),
safety goggles, and lab coat.

e Dry Spill:

o Do not dry sweep (creates dust).

o Cover with wet paper towels (dampened with water) to suppress dust.

o Scoop material and towels into a hazardous waste container.
e Wet Spill:

o Absorb with vermiculite or standard spill pads.

o Clean surface with soap and water; collect all rinsate as hazardous waste.
e EXxposure:

o Skin: Wash with soap and water for 15 minutes.[3][2]

o Inhalation: Move to fresh air immediately.

Regulatory Compliance Notes

o EPA/RCRA: While L-Azetidine-2-carboxylic acid is not explicitly P-listed or U-listed, it meets
the criteria for a "Toxic" characteristic waste under the "General Duty Clause" due to its
teratogenic potential [2].

 Inventory Control: Due to the high cost of deuterated standards, maintain strict inventory
logs. Dispose of "empty" vials as hazardous waste unless triple-rinsed with a solvent that is
collected as waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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